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Compound of Interest

Compound Name: 1,3-Dichloro-3-methylbutane

Cat. No.: B052916 Get Quote

Disclaimer: 1,3-Dichloro-3--methylbutane (CAS RN: 624-96-4) is a specialty chemical with

limited available safety data. This guide is based on general principles for handling

halogenated alkanes and the available information. It is imperative that a comprehensive,

substance-specific risk assessment be conducted by qualified personnel before any handling,

storage, or disposal of this compound.

Immediate Safety and Logistical Information
This document provides crucial safety protocols and logistical plans for the handling and

disposal of 1,3-Dichloro-3-methylbutane, tailored for researchers, scientists, and drug

development professionals. Due to the limited availability of a comprehensive Safety Data

Sheet (SDS), a conservative approach based on the known hazards of similar chlorinated

hydrocarbons is mandated. This substance should be treated as hazardous.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of 1,3-Dichloro-3-
methylbutane.
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Property Value Source

CAS Number 624-96-4 [1][2][3]

Molecular Formula C₅H₁₀Cl₂ [1][2][3]

Molecular Weight 141.04 g/mol [1][4]

Boiling Point 145.5 - 149.59 °C [1][5]

Flash Point 36.4 °C [1][5]

Density 1.053 - 1.0718 g/cm³ [1][5]

GHS Hazard
Warning: Harmful if swallowed.

Irritant.
[4]

Personal Protective Equipment (PPE) Protocol
Given the potential for skin and eye irritation, as well as toxicity upon ingestion, a stringent PPE

protocol is required. The level of PPE should be determined by a site-specific risk assessment,

considering the nature and scale of the experiment.

Task Required Personal Protective Equipment

Low-Energy Operations(e.g., weighing,

preparing solutions in a fume hood)

Gloves: Double-gloving with nitrile gloves.Body

Protection: Standard laboratory coat. Eye

Protection: Safety goggles or a face shield.

Respiratory Protection: Work within a certified

chemical fume hood.

High-Energy Operations or Risk of

Aerosolization(e.g., sonication, vortexing,

potential for spills)

Gloves: Double-gloving with nitrile gloves.Body

Protection: Chemical-resistant apron over a lab

coat or a disposable gown.Eye Protection:

Chemical splash goggles and a full-face

shield.Respiratory Protection: A half-face or full-

face respirator with appropriate cartridges for

organic vapors may be necessary if not working

in a fume hood.
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Experimental Protocols
Standard Operating Procedure for Handling 1,3-
Dichloro-3-methylbutane

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE as outlined in the table above.

Have a spill kit readily available. The kit should contain absorbent materials suitable for

organic solvents.

Locate the nearest safety shower and eyewash station and confirm they are accessible.

Handling:

Conduct all manipulations of 1,3-Dichloro-3-methylbutane within a chemical fume hood

to minimize inhalation exposure.

Use compatible labware (e.g., glass, PTFE).

Avoid contact with skin and eyes. If contact occurs, follow the first aid procedures outlined

below.

Keep containers tightly closed when not in use to prevent the release of vapors.

Spill Cleanup:

Evacuate the immediate area in case of a large spill.

For small spills, wear appropriate PPE and absorb the spill with an inert, non-combustible

absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b052916?utm_src=pdf-body
https://www.benchchem.com/product/b052916?utm_src=pdf-body
https://www.benchchem.com/product/b052916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilate the area and wash the spill site after material pickup is complete.

First Aid Procedures
Exposure Route First Aid Measures

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention and

show the container or label.[2]

Disposal Plan
All waste containing 1,3-Dichloro-3-methylbutane must be treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Waste(Contaminated PPE, absorbent

materials, etc.)

- Place in a labeled, sealed, and puncture-

resistant container.- Label as "Hazardous

Waste" with the full chemical name.- Store in a

designated satellite accumulation area.- Arrange

for pickup by certified hazardous waste

personnel.

Liquid Waste(Solutions containing the

compound)

- Collect in a designated "Halogenated Organic

Waste" container.- The container must be

compatible with the solvents used, have a

secure screw-top cap, and be properly labeled

with the full chemical name and approximate

concentrations of all components.

Visual Workflow
The following diagram illustrates the standard operating procedure for handling 1,3-Dichloro-3-
methylbutane.
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Standard Operating Procedure for 1,3-Dichloro-3-methylbutane

Start

Preparation:
- Verify fume hood function

- Don appropriate PPE
- Prepare spill kit

- Locate safety shower/eyewash

Handling (in Fume Hood):
- Transfer and manipulate chemical

- Keep container sealed when not in use

Spill Occurs?

Spill Cleanup:
- Evacuate if necessary

- Absorb with inert material
- Collect in hazardous waste container

Yes

End of Operation

No

Waste Disposal:
- Segregate solid and liquid waste

- Label containers correctly

Decontamination:
- Clean work area

- Doff PPE correctly

End

Click to download full resolution via product page

Caption: Workflow for handling 1,3-Dichloro-3-methylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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